![molecular formula C20H16N6 B5464636 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile](/img/structure/B5464636.png)
2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile has been studied extensively for its potential applications in various fields. One of the most promising applications is in the field of cancer research. Studies have shown that the compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has been suggested that the compound exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation.
Mechanism of Action
The mechanism of action of 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile is not fully understood. However, studies have suggested that the compound exerts its effects by targeting various signaling pathways involved in cancer cell growth and survival. It has been shown to inhibit the activity of various enzymes, including topoisomerase II and protein kinase C, which are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have suggested that the compound has potent antioxidant activity, which may contribute to its anticancer effects. It has also been shown to have anti-inflammatory activity, which may be beneficial in the treatment of various inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile in lab experiments is its potent anticancer activity. This makes it an attractive candidate for the development of new cancer therapies. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile. One area of interest is the development of new cancer therapies based on the compound. Another area of interest is the study of the compound's antioxidant and anti-inflammatory properties, which may have applications in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.
In conclusion, this compound is a chemical compound with significant potential for scientific research applications. Its potent anticancer activity, antioxidant and anti-inflammatory properties make it an attractive candidate for the development of new therapies. Further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.
Synthesis Methods
The synthesis of 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-6-(1H-pyrrol-2-yl)nicotinonitrile involves the reaction of 2-amino-4-(1-methyl-3-phenyl-1H-pyrazol-4-yl)nicotinonitrile with pyrrole in the presence of a suitable catalyst. The reaction proceeds through a cyclization process, resulting in the formation of the desired compound. This method has been optimized to yield high purity and yield of the compound.
properties
IUPAC Name |
2-amino-4-(1-methyl-3-phenylpyrazol-4-yl)-6-(1H-pyrrol-2-yl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N6/c1-26-12-16(19(25-26)13-6-3-2-4-7-13)14-10-18(17-8-5-9-23-17)24-20(22)15(14)11-21/h2-10,12,23H,1H3,(H2,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMSHIUREAFOIQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC=CC=C2)C3=CC(=NC(=C3C#N)N)C4=CC=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.